Cas no 2228580-10-5 (2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid)

• Product Name: 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid
• CAS No: 2228580-10-5
• MF: C₈H₁₀F₄O₂
• MW: 214.157416820526
• CID: 6403210
• PubChem ID: 165835300
• Update Time: 2025-11-01

2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid
• 2-[1-(1,1,2,2-tetrafluoroethyl)cyclobutyl]acetic acid
• 2228580-10-5
• EN300-1946970

• Inchi： 1S/C8H10F4O2/c9-6(10)8(11,12)7(2-1-3-7)4-5(13)14/h6H,1-4H2,(H,13,14)
• InChI Key： GBZUCUTZLQKLSU-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C1(CC(=O)O)CCC1)F

Computed Properties

• Exact Mass: 214.06169221g/mol
• Monoisotopic Mass: 214.06169221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid

Comprehensive Overview of 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid (CAS No. 2228580-10-5)

The compound 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid (CAS No. 2228580-10-5) is a fluorinated organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the tetrafluoroethyl group and cyclobutyl ring, make it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid has surged due to their role in developing next-generation therapeutics. The tetrafluoroethyl moiety is known to improve the lipophilicity and membrane permeability of drug candidates, addressing key challenges in modern medicinal chemistry. This compound’s versatility also extends to agrochemicals and specialty polymers, where its thermal and chemical stability are highly prized.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid?" The synthesis typically involves multi-step organic reactions, including cyclobutane ring formation followed by fluorination. Advanced techniques such as flow chemistry and catalytic fluorination are increasingly being explored to optimize yield and reduce environmental impact. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices.

Another hot topic is the biological activity of fluorinated cyclobutane derivatives. Studies suggest that 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid may serve as a precursor for anti-inflammatory or antiviral agents, though detailed pharmacological data remain under investigation. This aligns with broader trends in precision medicine, where fluorination is leveraged to fine-tune drug properties. Researchers are also probing its potential in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality.

From a material science perspective, the cyclobutylacetic acid scaffold offers rigidity and conformational constraints, making it useful for designing high-performance polymers. Its incorporation into coatings or adhesives could enhance durability and resistance to extreme conditions. Such applications are particularly relevant to industries like aerospace and electronics, where performance under stress is critical.

In summary, 2-1-(1,1,2,2-tetrafluoroethyl)cyclobutylacetic acid (CAS No. 2228580-10-5) represents a promising frontier in both life sciences and advanced materials. Its dual utility in drug development and industrial applications underscores the importance of fluorinated building blocks in modern chemistry. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.